BenchChem in the Scientific Literature

nental settings: chemical changes and placer concentration. Foundational & Exploratory. 1198. URL:https://pdf.benchchem.com/1198/Ilmenite_weathering_processes_and_altera­ tion_products.pdf (access date 20/03/2026). 11. Deer, W. A., Howie, R. A., & Zussman, J. (1992). An Introduction to the rock-forming min­

BenchChem Technical Support Team.

BenchChem Technical Support Team.

[38] REIGNIER, Joël, Françoise MÉCHIN, Alexandru SARBU, Daniel TATON, Henri CRAMAIL a James L. HEDRICK. How Increasing Amounts of Trimerization Catalyst Impact the Formation, Isocyanurate Content, and Microstructure of Poly(urethane-isocyanurate) Rigid Foams. Industrial [online]. WASHINGTON, D. C: American Chemical Society (ACS), 2024, 2024-11-21, 63(48), 20824-20839 [cit. 2026-03-22]. ISSN 9780841206649. ISSN 0888-5885. Dostupné z: doi:10.1021/acs.iecr.4c02965 [39] BENCHCHEM TECHNICAL SUPPORT TEAM. The Role of Potassium Octoate as a Polymerization Catalyst: An In-depth Technical Guide [online]. prosinec 2025 [cit. 2026-03-22]. Dostupné z: https://pdf.benchchem.com/8649/The_Role_of_Potassium_Octoate_as_a_Polymerization_Catalyst_An_In_depth_Technical_Guide.pdf [40] HULYALKAR, Ramchandra Krishna a Alvin Harold LERNER. Internal mold release agent. Přihlašovatel: Dart Industries Inc. Velká Británie, Patentový spis GB 2 101 140 A. 12. 01. 1983.

Purification. BenchChem. https://pdf.benchchem.com/1218/A_Head_to_Head_Comparison_of_Ni_NTA_a nd_Other_Affinity_Tags_for_Protein_Purification.pdf (pridobljeno 16. mar. 2026).

BenchChem Technical Support Team. Technical Support Center: High Dilution Methods in Crown Ether Synthesis; BenchChem: 2026. https://pdf.benchchem.com/1276/Technical_Support_Center_High_Dilution_Methods_in _Crown_Ether_Synthesis.pdf.

BenchChem. Stability of curcumin in different pH and temperature conditions. 2024. https://pdf.benchchem.com/1669/Stability_of_cur cumin_in_different_pH_and_temperature_conditi ons.pdf

Spectra were acquired under inverse-gated decoupling to avoid NOE enhancement, enabling 57 quantitative interpretation of carbonyl, olefinic, and methylene resonance regions, which are key for distinguishing positional unsaturation and fatty-acid distribution within triacylglycerols (BenchChem, 2025).

BenchChem Technical Support Team, Common problems with EDC/NHS coupling reactions and solutions, 2026.

BenchChem Technical Support Team.